Cas no 1361518-33-3 (5-Chloro-2-(2,4,6-trichlorophenyl)pyridine-4-acetonitrile)

• Product Name: 5-Chloro-2-(2,4,6-trichlorophenyl)pyridine-4-acetonitrile
• CAS No: 1361518-33-3
• MF: C₁₃H₆Cl₄N₂
• MW: 332.012138843536
• CID: 4965998
• Update Time: 2025-06-10

5-Chloro-2-(2,4,6-trichlorophenyl)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-(2,4,6-trichlorophenyl)pyridine-4-acetonitrile

• Inchi： 1S/C13H6Cl4N2/c14-8-4-9(15)13(10(16)5-8)12-3-7(1-2-18)11(17)6-19-12/h3-6H,1H2
• InChI Key： LJVIKMJGGKAKKV-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1C=C(CC#N)C(=CN=1)Cl)Cl)Cl

Computed Properties

• Exact Mass: 331.925559 g/mol
• Monoisotopic Mass: 329.928509 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 36.7
• Molecular Weight: 332.0

Additional information on 5-Chloro-2-(2,4,6-trichlorophenyl)pyridine-4-acetonitrile

Research Brief on 5-Chloro-2-(2,4,6-trichlorophenyl)pyridine-4-acetonitrile (CAS: 1361518-33-3)

5-Chloro-2-(2,4,6-trichlorophenyl)pyridine-4-acetonitrile (CAS: 1361518-33-3) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyridine and trichlorophenyl moieties, has been investigated for its potential applications in drug discovery, particularly in the development of novel therapeutic agents. Recent studies have explored its synthesis, physicochemical properties, and biological activities, positioning it as a promising candidate for further investigation.

The synthesis of 5-Chloro-2-(2,4,6-trichlorophenyl)pyridine-4-acetonitrile involves a multi-step process that includes the chlorination of pyridine derivatives and subsequent acetonitrile functionalization. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm its structural integrity. Researchers have noted its stability under various conditions, making it suitable for further derivatization and biological testing.

In terms of biological activity, preliminary studies suggest that this compound exhibits moderate inhibitory effects on certain enzymatic targets, including kinases and proteases. Its mechanism of action appears to involve the disruption of protein-protein interactions, which is a key area of interest in the development of anticancer and anti-inflammatory agents. However, detailed pharmacokinetic and toxicological studies are still required to fully assess its therapeutic potential.

Recent publications have highlighted the compound's role in medicinal chemistry, particularly in the design of small-molecule inhibitors. For instance, a 2023 study demonstrated its efficacy in inhibiting a specific kinase pathway implicated in tumor growth. These findings underscore the importance of continued research into its applications and optimization for clinical use.

In conclusion, 5-Chloro-2-(2,4,6-trichlorophenyl)pyridine-4-acetonitrile represents a valuable scaffold for drug development. Its unique chemical properties and preliminary biological activities warrant further investigation to unlock its full potential in addressing unmet medical needs. Future research should focus on optimizing its synthesis, expanding its biological profiling, and exploring its derivatives for enhanced efficacy and safety.